Cas no 57194-70-4 (2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-)
![2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- structure](https://ossimg.kuujia.com/scimg/57500/57194-70-4x500.png)
57194-70-4 structure
Product Name:2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
CAS No:57194-70-4
MF:C19H27NO6
MW:365.420786142349
CID:380086
PubChem ID:6442498
Update Time:2025-04-19
2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
- (1R,4E,6R,7R,11Z)-4-ethylidene-7-hydroxy-6,7,14-trimethyl-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione
- NEOSENKIRKINE
- 57194-70-4
- 2318-18-5
- AKOS040734721
- 4,8-Secosenecionan-8,11,16-trione, 12-hydroxy-4-methyl-, (15E)-
- CHEMBL469650
- DTXSID201317519
- Senkirkine; Renardin
- Renardine
- Senkirkine
-
- Inchi： 1S/C19H27NO6/c1-5-13-10-12(2)19(3,24)18(23)25-11-14-6-8-20(4)9-7-15(16(14)21)26-17(13)22/h5-6,12,15,24H,7-11H2,1-4H3/b13-5+,14-6-/t12-,15-,19-/m1/s1
- InChI Key： HPDHKHMHQGCNPE-HKZJLVJOSA-N
- SMILES： O[C@]1(C(=O)OCC2=CCN(C)CC[C@H](C2=O)OC(/C(=C/C)/C[C@H]1C)=O)C |t:6|
Computed Properties
- Exact Mass: 365.18383758g/mol
- Monoisotopic Mass: 365.18383758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Color/Form: Cryst.
- LogP: log Kow = -0.27 @ 25 °C /Estimated/
2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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